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Introduction
2-Methylundecanal, also known as Aldehyde C-12 MNA, is a synthetic fragrance ingredient

with a rich history in perfumery, famously featured in iconic fragrances like Chanel No. 5.[1] It is

valued for its complex and powerful olfactory profile, which adds a unique character to a wide

range of fragrance formulations.[2] This document provides detailed application notes and

experimental protocols for the use of 2-Methylundecanal in fragrance research and

development, with a focus on its olfactory evaluation, analytical characterization, and stability in

various consumer product bases.

Naturally occurring in kumquat peel oil, 2-Methylundecanal is a colorless to pale yellow liquid

soluble in organic solvents like ethanol.[1] Its scent is multifaceted, described as herbaceous,

orange, and ambergris-like, with honey and nut-like facets at high dilution.[1] This complexity

allows it to be used in a variety of fragrance compositions, from fine perfumes to functional

products like soaps and detergents.[1]

Physicochemical and Olfactory Properties
A comprehensive understanding of the physicochemical and olfactory properties of 2-
Methylundecanal is crucial for its effective application in fragrance formulations.
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Physicochemical Data
Property Value Reference

CAS Number 110-41-8 [1]

Molecular Formula C12H24O [1]

Molecular Weight 184.32 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 171 °C (444 K) [1]

Density 830.3 mg/cm³ [1]

Flash Point 93.4 °C (200.1 °F) [1]

Solubility
Soluble in organic solvents

(e.g., ethanol, ether)
[1]

Olfactory Profile
The olfactory characteristics of 2-Methylundecanal are highly dependent on its concentration

and the surrounding fragrance matrix.

Olfactory Attribute Description

General Character Aldehydic, waxy, fresh, clean

Top Notes Herbaceous, orange, citrus

Heart/Body Notes Floral, soapy, metallic

Base Notes Ambergris-like, mossy, coumarinic

At High Dilution Honey, nutty

Applications in Fragrance Formulation
2-Methylundecanal is a versatile ingredient used across various fragrance applications to

impart a fresh, complex, and substantive character.
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Fine Fragrances
In fine perfumery, 2-Methylundecanal is a classic aldehydic top note that provides a sparkling

and diffusive opening. It blends well with floral, woody, and amber accords, adding a layer of

sophistication and longevity.[3]

Personal Care Products
Due to its stability, it is widely used in personal care products.

Soaps and Body Washes: Imparts a clean and fresh scent.[1]

Shampoos and Conditioners: Contributes to a pleasant hair fragrance.

Lotions and Creams: Provides a subtle and appealing aroma.

Household Products
2-Methylundecanal is also utilized in household products for its robust and lasting fragrance.

Detergents and Fabric Softeners: Lends a "fresh laundry" scent that is substantive on fabric.

[2][4]

Air Fresheners: Contributes to complex and diffusive room scents.

Recommended Usage Levels
Application

Typical Concentration (%) in Fragrance
Concentrate

Fine Fragrance 0.1 - 2.0

Soap 0.5 - 1.5

Detergent 0.2 - 1.0

Shampoo 0.3 - 0.8

Lotion 0.2 - 0.5
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Note: These are general recommendations. The optimal concentration depends on the specific

formulation and desired olfactory effect.

Experimental Protocols
The following protocols provide detailed methodologies for the evaluation and analysis of 2-
Methylundecanal in fragrance formulations.

Sensory Evaluation of 2-Methylundecanal
This protocol outlines the procedure for the sensory evaluation of 2-Methylundecanal by a

trained panel to characterize its olfactory profile.

Objective: To qualitatively and quantitatively describe the odor characteristics of 2-
Methylundecanal.

Materials:

2-Methylundecanal (high purity)

Ethanol (perfumer's grade, odorless)

Glass beakers and graduated cylinders

Pipettes

Smelling strips (blotters)

Odor-free evaluation booths

Data collection forms or software

Procedure:

Panelist Selection and Training:

Select 8-12 panelists based on their olfactory acuity and ability to describe scents.
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Train panelists on the recognition and intensity rating of various standard odorants, with a

focus on aldehydic, citrus, floral, and waxy notes.

Sample Preparation:

Prepare a 1% solution of 2-Methylundecanal in ethanol.

Dip smelling strips into the solution to a depth of 1 cm and allow the solvent to evaporate

for 30 seconds.

Evaluation:

Present the smelling strips to the panelists in individual, well-ventilated, and odor-free

booths.

Instruct panelists to evaluate the odor at three time points:

Top Note (0-5 minutes): Initial impression.

Heart Note (15-30 minutes): The main character of the fragrance.

Base Note (1-2 hours): The dry-down and most substantive notes.

Panelists rate the intensity of predefined sensory attributes on a scale (e.g., 0-10, where 0

is not perceptible and 10 is very strong).

Sensory Attributes for Evaluation:

Category Attribute

Aldehydic Waxy, Soapy, Fatty, Metallic

Citrus Orange Peel, Fresh, Zesty

Green/Herbaceous Green, Herbaceous

Floral Floral (general)

Animalic/Amber Ambergris, Musky

Other Powdery, Coumarinic, Mossy
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Data Analysis:

Calculate the mean intensity scores for each attribute at each time point.

Generate a spider-web or bar chart to visualize the olfactory profile of 2-Methylundecanal.
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Preparation Evaluation Data Analysis

Panelist Selection & Training Sample Preparation (1% in EtOH) Evaluation in Odor-Free Booths Evaluate at Top, Heart, & Base Note Stages Rate Sensory Attributes Analyze Mean Scores & Visualize Profile

Sample Preparation (1% Solution)

GC Injection

Chromatographic Separation

Column Effluent Split (1:1)

Mass Spectrometry (MS) Detection

To MS

Olfactory Detection Port (ODP) Sniffing

To ODP

Compound Identification (MS Library) Odor Description & Intensity

Data Correlation (Aromagram)
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Preparation

Analysis at Intervals (0, 2, 4, 8, 12 weeks)

Prepare Fragranced Detergent

Store Samples under Varied Conditions
(Temp, Light)

Prepare Unfragranced Control

Visual & Olfactory Assessment Quantitative GC-FID Analysis

Data Analysis
(% Loss, Profile Changes)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089849#application-of-2-methylundecanal-in-
fragrance-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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